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Compound of Interest

Compound Name: 1,9-Decadiyne

Cat. No.: B160743

Essential Safety and Handling Guide for 1,9-
Decadiyne

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,9-Decadiyne. Adherence to these guidelines is critical for
ensuring laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Physicochemical
Properties

1,9-Decadiyne is a flammable liquid and vapor that may cause skin and eye irritation.[1][2] As
a terminal alkyne, it presents a risk of forming explosive metal acetylides, particularly with
heavy metals like copper and silver.[3]

Table 1: Physicochemical and Hazard Data for 1,9-Decadiyne
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Property Value Reference
Molecular Formula C10H14 [2]
Molecular Weight 134.22 g/mol [2]
Appearance Clear yellow liquid [1]
Boiling Point 72°C / 13mmHg [1]
Flash Point 60°C [4]
Density 0.822 g/cm?3 [4]
Solubility Insoluble in water [4]

Hazard Statements

H226: Flammable liquid and

vapor

[1]2]

H315: Causes skin irritation [2]
H319: Causes serious eye 2]
irritation
H335: May cause respiratory 2]
irritation
May be fatal if swallowed and 1]

enters airways

Precautionary Statements

P210: Keep away from

heat/sparks/open flames/hot

[1]5]

surfaces.
P280: Wear protective
gloves/protective clothing/eye [1][5]
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with [5]
water for several minutes.
P403+P235: Store in a well- o

ventilated place. Keep cool.
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P501: Dispose of
contents/container to an [6]

approved waste disposal plant.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 1,9-Decadiyne to protect against

its inherent chemical and physical hazards.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling 1,9-Decadiyne
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or
safety glasses meeting EN 166
(EU) or NIOSH (US)
standards.[1] A face shield
should be worn over safety
glasses for splash or explosion
risks.[7][8]

Protects against splashes and

potential projectiles.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene) for
splash protection.[7] For
prolonged contact, laminate
film gloves are recommended.
Inspect gloves before each

use.[7]

Provides a barrier against skin
contact. Different glove
materials offer varying levels of
protection against organic

solvents.[7]

Skin and Body Protection

A flame-retardant lab coat
worn over long pants and
closed-toe shoes.[7] For larger
quantities or significant splash
risk, a chemical-resistant apron
is advised.[7][9]

Protects skin from accidental
splashes. Natural fiber clothing
is preferable to synthetics,
which can melt and adhere to

the skin in a fire.[7]

Respiratory Protection

Work must be conducted in a
well-ventilated area, preferably
a chemical fume hood.[1] If
exposure limits are exceeded,
a full-face respirator should be
used.[1]

Minimizes inhalation of
flammable and potentially

irritating vapors.

Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the necessary steps for safely handling 1,9-Decadiyne from preparation

to the conclusion of an experiment.
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Preparation

Review Safety Data Sheet (SDS)

Y

Ensure fume hood is operational

Y

Gather and inspect all required PPE

Y

Prepare all necessary equipment and reagents

HarVIing

Don appropriate PPE

Y

Work exclusively within the fume hood

Y

Ground/bond container and receiving equipment

Y

Use non-sparking tools

Y

Keep away from ignition sources

Post-Handling

Tightly seal 1,9-Decadiyne container

Y

Decontaminate work area

Y

Segregate and label all waste

Y

Properly remove and dispose of PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,9-Decadiyne.
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Disposal Plan

Proper disposal of 1,9-Decadiyne and associated contaminated materials is crucial to prevent
environmental harm and ensure safety.

Step-by-Step Disposal Procedure:
e Segregation of Waste:

o Collect all unused 1,9-Decadiyne and solutions containing it in a designated, sealed, and
clearly labeled hazardous waste container.

o Any materials contaminated with 1,9-Decadiyne, such as gloves, absorbent pads, and
pipette tips, must be collected separately and disposed of as hazardous waste.[7]

e Labeling:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name "1,9-
Decadiyne," and the associated hazards (Flammable Liquid).

» Storage:

o Store waste containers in a cool, dry, and well-ventilated area, away from ignition sources
and incompatible materials.[1]

o Disposal Request:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

o The material may be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[1] Do not discharge into sewer systems.[1]
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Waste Collection

Segregate liquid and solid waste

:

Use designated, sealed containers

Lab&ling

Label with 'Hazardous Waste'

:

Specify '1,9-Decadiyne’

:

Indicate 'Flammable Liquid'

Temporav Storage

Store in a cool, well-ventilated area

:

Away from ignition sources

Final Disposal

Contact EHS or licensed contractor

:

Arrange for pickup and disposal

Click to download full resolution via product page

Caption: Hazardous waste disposal workflow for 1,9-Decadiyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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